N-(2-(2-methylthiazol-4-yl)phenyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C18H16N2O3S2/c1-12-19-17(11-24-12)15-4-2-3-5-16(15)20-25(21,22)14-6-7-18-13(10-14)8-9-23-18/h2-7,10-11,20H,8-9H2,1H3
• InChI Key: MOOZMEUYHFEQRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=CC=C2NS(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C18H16N2O3S2
• Molecular Weight: 372.5 g/mol

Description

Thiazole derivatives, such as the one you mentioned, are a class of organic compounds that contain a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms. They are part of a broader class of compounds known as heterocycles. Thiazoles are found in many important drugs and other useful compounds, including antibiotics and fungicides.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of an alpha-halo ketone with a thioamide. The resulting compound can then be further modified to create a wide variety of thiazole derivatives.

Molecular Structure Analysis

The molecular structure of thiazole derivatives can be confirmed using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Chemical Reactions Analysis

Thiazole derivatives can undergo a variety of chemical reactions, including substitutions and additions, depending on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can vary widely depending on their specific structure. These properties can be determined using a variety of techniques, including NMR and IR spectroscopy.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives have been investigated for their antioxidant properties. .

Analgesic and Anti-Inflammatory Effects

Among the tested compounds, some thiazole derivatives have demonstrated significant analgesic and anti-inflammatory activities. .

Antimicrobial and Antifungal Properties

Thiazoles, including the compound , have been explored as antimicrobial and antifungal agents. .

Antiviral Activity

Although specific data on this compound’s antiviral effects are not readily available, thiazoles have shown promise as antiviral agents. .

Neuroprotective Potential

Thiazole derivatives have been investigated for neuroprotective properties. .

Cytotoxic and Antitumor Effects

Thiazoles have been studied for their cytotoxic and antitumor activities. In particular, certain derivatives exhibit potent effects against cancer cells. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets to exert their effects . For instance, some thiazole derivatives have been found to inhibit DNA gyrase, an enzyme involved in DNA replication, thereby exhibiting anticancer activity .

Biochemical Pathways

For instance, some thiazole derivatives have been found to inhibit the cyclooxygenase (COX) enzymes, thereby suppressing the production of prostaglandins and thromboxanes .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit various biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Safety and Hazards

The safety and hazards associated with thiazole derivatives can vary widely depending on their specific structure. Some thiazole derivatives are used as drugs and are safe for human consumption, while others may be toxic or hazardous.

Future Directions

The study of thiazole derivatives is a very active area of research, with new compounds being synthesized and tested for various biological activities. Future research will likely continue to explore the potential of these compounds as therapeutic agents.